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Compound of Interest

Compound Name: Fluometuron

Cat. No.: B1672900

Abstract: This document provides detailed application notes and protocols for the use of
Fluometuron in weed science field research. Fluometuron is a selective, systemic herbicide
from the phenylurea chemical family, primarily used for controlling annual broadleaf weeds and
grasses in cotton and sugarcane cultivation.[1][2][3][4] Its efficacy and crop safety are highly
dependent on proper application techniques, timing, and adherence to environmental
conditions. These guidelines are intended for researchers, scientists, and agricultural
professionals to ensure accurate, repeatable, and safe experimental outcomes.

Mechanism of Action

Fluometuron is classified as a WSSA Group 7 herbicide (HRAC Group C2).[2] Its primary
mode of action is the inhibition of photosynthesis at Photosystem II (PSIl1).[2] Fluometuron
binds to the D1 quinone-binding protein within the PSII complex in plant chloroplasts, which
blocks the electron transport chain.[1] This disruption halts ATP and NADPH production,
essential for carbon fixation, ultimately leading to oxidative stress, membrane damage, and
death of susceptible weed species.[1] It is primarily absorbed by the roots and translocated
upward to the shoots via the xylem.[2] Foliar absorption is limited but can be enhanced with the
use of surfactants.[2][5]
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Caption: Fluometuron inhibits photosynthesis by blocking electron transport at the D1 protein
site of Photosystem II.

Application Notes
Formulations

Fluometuron is available in several formulations, with the most common being:

e Suspension Concentrate (SC) / Flowable Liquid (FL): A stable suspension of the active
ingredient in a fluid, intended for dilution with water.[2][5]

o Wettable Powder (WP): A finely ground powder formulation that forms a suspension when
mixed with water.[1]

o Water Dispersible Granule (WG) / Dry Flowable (DF): Granules that readily disperse in water
to form a suspension.

Application Timings and Methods

Fluometuron offers a wide application window, allowing for flexibility in weed management
programs.[2]

e Pre-plant Incorporated (PPI): Applied to the soil and mechanically incorporated (e.g., with a
cultivator) to a depth of approximately 5 cm before planting.[6] This method places the
herbicide in the weed germination zone.
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» Pre-emergence (PRE): Applied to the soil surface after planting but before crop or weed
emergence.[1][6] This is the most common application timing. Rainfall or irrigation is required
to move the herbicide into the soil profile for activation. Severe cotton injury may occur if

heavy rain follows a PRE application.[6]
o Post-emergence (POST): Applied over the top of emerged cotton and weeds.[1][6]

o Early POST-Directed: Applied when cotton is at least 15 cm tall, directing the spray to the
base of the cotton plant to minimize contact with foliage and target small, actively growing

weeds (not more than 8 cm high).[6]

o Lay-by Application: A directed spray applied after the last cultivation, targeting weeds at
the base of larger cotton plants.[6]

Data Presentation: Application Rates and Efficacy

Quantitative data from field studies are summarized below. Application rates should be
adjusted based on soil type, with lower rates used on lighter, low-organic matter soils and

higher rates on heavier, high-organic matter soils.[6]

Table 1: Recommended Field Application Rates for Fluometuron
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Application Timing

Rate (kg a.i. per
hectare)

Water Volume
(L/ha)

Notes

Pre-plant Incorporated

08-15

Incorporate

immediately after
100 - 250 o

application to a depth

of ~5 cm.[6]

Pre-emergence

11-22

Apply immediately

after sowing. Requires
100 - 250 _

moisture for

activation.[1][6][7]

Early Post-emergence
(Directed)

06-1.3

Apply when cotton is

>15 cm tall. Add a
220 - 440 ..
non-ionic surfactant.

[1](6]

Lay-by (Directed)

13-27

Apply after the last
220 - 440 cultivation. Add a non-
ionic surfactant.[6]

Table 2: Weed Species Controlled by Fluometuron
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Common Name

Scientific Name

Control Level

Palmer Amaranth

Amaranthus palmeri

Good to Excellent[2]

Pigweed species

Amaranthus spp.

Excellent[5][6]

Common Lambsquarters

Chenopodium album

Excellent[1][8]

Crabgrass species Digitaria spp. Good[1][2]
Barnyardgrass Echinochloa crus-galli Good[2]
Morningglory species Ipomoea spp. Fair to Good[2][9]
Sicklepod Senna obtusifolia Good[2]

Prickly Sida (Teaweed) Sida spinosa Good[5][9]
Cocklebur Xanthium strumarium Good[2]
Ryegrass Lolium spp. Good[6]

Table 3: Cotton Tolerance and Potential Injury Symptoms

Application Timing

Potential Injury

Symptoms

Mitigating Factors

Pre-emergence

High risk with heavy

rain

Stunting, interveinal
chlorosis on early
leaves, delayed

maturity.[10]

Use lower rates on
sandy soils; ensure
proper seed furrow

closure.

Post-emergence
(Over-the-Top)

Moderate to High

Leaf chlorosis,

stunting.

Not generally
recommended; use
directed spray to

avoid foliage contact.

Post-emergence
(Directed/Lay-by)

Low

Minimal if spray is
properly directed to

the base of the plant.

Ensure adequate
cotton height (>15
cm); use appropriate

spray shields.
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Experimental Protocols

This section outlines a standard protocol for conducting a field efficacy and crop tolerance trial
for Fluometuron.

Experimental Design and Plot Establishment

» Site Selection: Choose a field with uniform soil type and a known history of target weed
infestation. Avoid areas with significant topographical changes.

o Experimental Design: Use a Randomized Complete Block Design (RCBD) with 3 to 4
replications.[11]

e Plot Size: Minimum plot size should be 25 m?, typically consisting of four cotton rows with a
length of 7-10 meters.[12]

o Control Plots: Include both an untreated (weedy) check and a weed-free (hand-weeded)
check in each replication to assess weed competition and maximum yield potential,
respectively.[12]

o Crop Establishment: Plant a suitable cotton variety at the locally recommended seeding rate
and depth. Record the planting date.[7]
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Caption: Standard workflow for a herbicide field efficacy and crop tolerance study.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1672900?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Herbicide Application

o Equipment: Use a CO2-pressurized backpack sprayer or a small-plot tractor-mounted
sprayer equipped with flat-fan nozzles calibrated to deliver a consistent volume (e.g., 150-
250 L/ha).[7]

e Mixing Procedure: a. Fill the spray tank to 50-75% of the required water volume.[13][14] b.
Begin agitation.[6][15] c. If using a Wettable Powder (WP) or Water Dispersible Granule
(WG), pre-mix the required amount in a separate container to form a slurry, then add it to the
spray tank.[13] For Suspension Concentrates (SC), add the product directly. d. If tank-
mixing, add products one at a time, allowing each to fully disperse before adding the next.
Follow the W-A-L-E-S (Wettable powders, Agitate, Liquid flowables, Emulsifiable
concentrates, Surfactants) order. e. Add any required adjuvants (e.g., non-ionic surfactant for
POST applications) last.[15] f. Add the remaining water to reach the final volume. g. Maintain
continuous agitation throughout the application process.[6]

o Application: Apply treatments uniformly across the designated plots, avoiding drift to adjacent
plots by using spray shields and not spraying in windy conditions.

Data Collection and Analysis

» Weed Control Assessment: Visually assess weed control for each species at regular
intervals (e.g., 14, 28, and 56 days after treatment). Use a scale of 0% (no control) to 100%
(complete weed death) relative to the untreated control plots.[11]

o Crop Injury Assessment: Visually assess crop injury (phytotoxicity) at the same intervals. Use
a scale of 0% (no injury) to 100% (complete crop death), looking for symptoms like stunting,
chlorosis, and stand reduction.[11]

 Yield Data: Harvest the center two rows of each plot to determine the seed cotton yield.[7]
Quality parameters like fiber length and micronaire can also be analyzed.[10]

 Statistical Analysis: Subject all data (weed control, crop injury, yield) to Analysis of Variance
(ANOVA). Use a mean separation test (e.g., Fisher's LSD or Tukey's HSD) at an appropriate
significance level (P < 0.05) to compare treatment means.[11]

Safety and Environmental Considerations
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Personal Protective Equipment (PPE)

When handling and applying Fluometuron, all personnel must wear:

Long-sleeved shirt and long pants or coveralls.[5]

Chemical-resistant gloves (e.g., nitrile, neoprene).[5]

Chemical-resistant footwear plus socks.[5]

Protective eyewear (goggles or face shield).[5]

Field Re-Entry

A Restricted-Entry Interval (REI) of 24 hours must be observed after application.[5][16] Do not
allow worker entry into treated areas during the REI.

Environmental Fate

» Soil Persistence: Fluometuron's persistence in soil is influenced by solil type, organic matter,
pH, and microbial activity.[17][18] Higher organic matter can increase adsorption, reducing
bioavailability but potentially increasing persistence.[17]

e Runoff and Leaching: As a soil-applied herbicide, Fluometuron can be susceptible to runoff,
particularly on sloped fields during heavy rainfall events soon after application. Its potential to
leach is moderate and depends on soil texture.
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Caption: Decision logic for selecting Fluometuron application timing and method in field
studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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